lepidolite

• CAS: 1317-64-2
• Synonyms: lepidolite
• Molecular Formula: C10H15N

Sourcing lepidolite (CAS 1317-64-2) is a strategic metallurgical decision, not a generic substitute for spodumene or petalite. Its phyllosilicate structure mandates specific sulfate roasting for efficient 92.78% Li extraction, while DMS pre-concentration yields a superior 4.28% Li2O grade at 24.6% recovery, far exceeding spodumene's DMS response. Integrated operations can achieve significant cost advantages (60,000-80,000 yuan/mt) over open-market spodumene concentrate (300,000-320,000 yuan/mt). Additionally, the inherent Rb/Cs content (avg. 0.76 wt.% Rb2O) provides a tangible by-product credit, improving project economics. Procure lepidolite where processing circuits are designed for high-temperature roasting and gravity separation.

Lepidolite (CAS 1317-64-2): Technical Specifications and Lithium Bearing Mineral Baseline for Procurement Decisions

Lepidolite, designated by CAS 1317-64-2, is a lithium-rich mica mineral belonging to the phyllosilicate group . It is a key source of lithium, primarily sourced from granitic pegmatite deposits [1]. Its composition is variable, but it is characterized as a potassium lithium aluminum fluorosilicate, often containing significant trace amounts of rubidium (Rb) and cesium (Cs) [2]. It is one of the principal lithium ore minerals, alongside spodumene and petalite, and its procurement is often weighed against these alternatives based on factors including grade, processing costs, and co-product potential [3].

• [1] Hu, F., Liu, X., He, S., Wang, J., & Wu, F. (2023). Cesium-rubidium mineralization in Himalayan leucogranites. Science China Earth Sciences, 66(12), 2827-2852. DOI: 10.1007/s11430-022-1159-3. View Source
• [2] Heinrich, E. W. (1953). New analyses of lepidolites and their interpretation. American Mineralogist, 38(11-12), 1211-1221. View Source
• [3] JXSC Machinery. (2023). Lithium Processing Plant, Equipment. View Source

Why Direct Substitution of Lepidolite with Spodumene or Petalite Is Process-Prohibitive and Economically Unviable

Substituting one lithium-bearing mineral for another is not a straightforward, drop-in replacement due to fundamental differences in mineralogy, chemistry, and processing requirements. Lepidolite, a complex phyllosilicate, differs significantly from the chain silicate spodumene and the framework silicate petalite, which directly impacts liberation, beneficiation, and extraction processes [1]. These intrinsic differences prevent generic substitution, as each mineral demands a tailored and optimized processing route to achieve economically viable lithium recovery rates and final product purity [2]. The evidence presented in the following section quantifies these critical differentiators, demonstrating why lepidolite must be evaluated on its own specific technical and economic merits rather than as an interchangeable lithium source.

• [1] Xinhai Mining. (2026). Lepidolite vs Spodumene: Key Differences in Lithium Extraction. View Source
• [2] Chen, Y., Jiang, H., Lin, G., & Chen, R. (2026). Experimental Study on Step-by-Step Flotation of Lepidolite and Spodumene from a Low-grade Spodumene Ore in Sichuan. Metal Mine, (3), 14-22. DOI: 10.20239/j.issn.1671-9492.2026.03.014. View Source

Quantitative Evidence for Lepidolite Differentiation in Lithium Grade, Processing, and Co-Product Value

Comparative Lithium Oxide (Li2O) Grade in Lepidolite vs. Spodumene

In head-to-head mineralogical analysis from a Himalayan leucogranite deposit, lepidolite and associated micas were found to contain an average Li2O grade of 4.07 wt.%, compared to spodumene from the same deposit, which averaged 7.95 wt.% Li2O [1]. This demonstrates a significantly lower lithium concentration in the lepidolite mineral itself. The quantified difference of 3.88 wt.% Li2O directly impacts the mass of ore that must be processed to yield an equivalent amount of lithium, a critical factor in project economics.

Evidence Dimension	Lithium Oxide (Li2O) Content
Target Compound Data	4.07 wt.% Li2O
Comparator Or Baseline	Spodumene: 7.95 wt.% Li2O
Quantified Difference	-3.88 wt.% Li2O (lepidolite is 48.8% lower in grade)
Conditions	Geological samples from a pollucite-lepidolite-albite granite (PLAG) in the Himalayan leucogranite belt.

Why This Matters

This substantial difference in ore grade is the primary driver for the higher mass throughput and associated costs in lepidolite processing, influencing decisions on which resource to develop or procure.

• [1] Hu, F., Liu, X., He, S., Wang, J., & Wu, F. (2023). Cesium-rubidium mineralization in Himalayan leucogranites. Science China Earth Sciences, 66(12), 2827-2852. DOI: 10.1007/s11430-022-1159-3. View Source

Efficacy of Dense Medium Separation (DMS) for Lithium Grade Upgrade in Lepidolite vs. Spodumene

In a controlled heavy liquid separation (HLS) study designed to simulate DMS at a cut point of 2.9 g/cm³, lepidolite achieved a Li2O concentrate grade of 4.28% with a recovery of 24.6%, whereas spodumene under identical conditions achieved a lower grade of 3.38% Li2O but with a significantly poorer recovery of only 2.77% [1]. This indicates that while spodumene is more challenging to upgrade to a high grade at this density cut point, lepidolite demonstrates a higher potential for effective Li2O grade improvement via gravity separation.

Evidence Dimension	Li2O Grade and Recovery after Gravity Separation
Target Compound Data	Grade: 4.28% Li2O, Recovery: 24.6%
Comparator Or Baseline	Spodumene: Grade: 3.38% Li2O, Recovery: 2.77%
Quantified Difference	Grade: +0.90% Li2O (lepidolite higher), Recovery: +21.83% (lepidolite higher)
Conditions	HLS testwork at a cut point of 2.9 g/cm³, simulating Dense Medium Separation (DMS), using -20+1 mm feed.

Why This Matters

This evidence demonstrates a distinct technical advantage for lepidolite in pre-concentration by DMS, a low-cost beneficiation method, allowing for a more effective upgrade and rejection of gangue material early in the flowsheet.

• [1] Hassan, M., & Nheta, W. (2025). HLS Testwork on Spodumene and Lepidolite Samples to Determine Maximum Achievable Lithium Upgrade. Minerals, 15(4), 396. DOI: 10.3390/min15040396. View Source

Comparative Flotation Performance for Lithium Recovery from a Low-Grade Ore

In a step-by-step flotation study on a low-grade Sichuan ore (1.05% Li2O), spodumene flotation yielded a high-grade concentrate of 6.01% Li2O with a high recovery of 88.11%, whereas lepidolite flotation from the same ore produced a lower-grade concentrate of 2.81% Li2O with a significantly lower recovery of 4.99% [1]. This stark contrast highlights the superior recoverability and final product grade achievable for spodumene compared to lepidolite using conventional flotation under these optimized conditions.

Evidence Dimension	Flotation Recovery and Concentrate Grade
Target Compound Data	Concentrate Grade: 2.81% Li2O, Recovery: 4.99%
Comparator Or Baseline	Spodumene: Concentrate Grade: 6.01% Li2O, Recovery: 88.11%
Quantified Difference	Grade: -3.20% Li2O (lepidolite lower), Recovery: -83.12% (lepidolite lower)
Conditions	Step-by-step flotation process using optimized collector GYM1 for lepidolite and GYH1 for spodumene on a low-grade ore (1.05% Li2O).

Why This Matters

This data quantifies the significant technical and economic disadvantage of processing lepidolite via flotation, where it exhibits both a lower final product grade and a much lower recovery of the contained lithium, directly impacting project viability.

• [1] Chen, Y., Jiang, H., Lin, G., & Chen, R. (2026). Experimental Study on Step-by-Step Flotation of Lepidolite and Spodumene from a Low-grade Spodumene Ore in Sichuan. Metal Mine, (3), 14-22. DOI: 10.20239/j.issn.1671-9492.2026.03.014. View Source

Lepidolite as a Dual Source of Lithium and Valuable By-Product Rubidium

Geochemical analyses from the Himalayan leucogranite belt show that lepidolite and associated micas contain a substantial and consistent rubidium content, averaging 0.76 wt.% Rb2O, in addition to their lithium content [1]. While not a direct head-to-head comparison for Rb in spodumene (which is typically negligible), this is a class-level inference that lepidolite's unique geochemistry offers a co-product potential not present in the primary alternative lithium mineral, spodumene. This differentiates lepidolite as a polymetallic resource rather than a single-commodity ore.

Evidence Dimension	Rubidium Oxide (Rb2O) Content
Target Compound Data	0.76 wt.% Rb2O (average)
Comparator Or Baseline	Spodumene: Not reported (typically below detection limits or trace amounts)
Quantified Difference	Qualitative: Lepidolite is a viable Rb resource; spodumene is not.
Conditions	Microprobe analysis of micas from a pollucite-lepidolite-albite granite (PLAG).

Why This Matters

The presence of economically significant quantities of rubidium (and sometimes cesium) provides a potential by-product credit that can fundamentally alter the economic feasibility of a lepidolite project, justifying its procurement even with a lower lithium grade compared to spodumene.

• [1] Hu, F., Liu, X., He, S., Wang, J., & Wu, F. (2023). Cesium-rubidium mineralization in Himalayan leucogranites. Science China Earth Sciences, 66(12), 2827-2852. DOI: 10.1007/s11430-022-1159-3. View Source

Comparative Lithium Carbonate Production Costs: Self-Mined vs. Purchased Feedstock

Analysis of lithium carbonate production costs in Q1 2023 shows a distinct economic profile based on feedstock sourcing. For a fully integrated operation using self-produced lepidolite, the cost to produce lithium carbonate was approximately 60,000-80,000 yuan/mt. In contrast, an operation reliant on purchasing spodumene concentrate from the market faced significantly higher costs, ranging from 300,000-320,000 yuan/mt [1]. This cross-study comparable data highlights the strategic economic advantage of a vertically integrated lepidolite asset versus a toll-treatment model based on purchased spodumene.

Evidence Dimension	Lithium Carbonate Production Cost
Target Compound Data	60,000-80,000 yuan/mt (using self-produced lepidolite)
Comparator Or Baseline	Spodumene: 300,000-320,000 yuan/mt (using purchased spodumene concentrate)
Quantified Difference	220,000-240,000 yuan/mt lower cost for integrated lepidolite operation
Conditions	Q1 2023 cost data for battery-grade lithium carbonate production in China, as reported by Shanghai Metals Market (SMM).

Why This Matters

This cost differential is a critical factor in procurement strategy, demonstrating that a self-sourced lepidolite operation can be significantly more cost-competitive than relying on the open market for spodumene concentrate, especially in volatile price environments.

• [1] Shanghai Metals Market (SMM). (2023, April 6). Lithium Carbonate Costs of Various Enterprises. View Source

Chemical Extractability of Lepidolite via Roasting Compared to Mechanical Methods

A mechanochemical study comparing lithium extraction from three common pegmatite minerals found that simple alkaline milling of lepidolite for 120 minutes resulted in a low lithium yield of only 18.2% [1]. In stark contrast, a roasting process using a K2SO4/KOH additive mixture at 900°C achieved a high Li extraction of 92.78% from lepidolite [2]. This cross-study comparison underscores that lepidolite's unique layered crystal structure is not amenable to simple mechanical liberation and requires specific, high-temperature chemical decomposition methods for efficient lithium recovery, unlike other minerals like petalite which showed 84.9% yield via mechanochemical treatment.

Evidence Dimension	Lithium Extraction Yield
Target Compound Data	92.78% Li extraction via roasting with K2SO4/KOH
Comparator Or Baseline	Lepidolite via mechanochemical treatment: 18.2% Li yield
Quantified Difference	+74.58% (roasting method superior)
Conditions	Roasting at 900°C for 2h with K2SO4/KOH/ore mass ratio 1:0.5:1, followed by water leaching. Mechanochemical: 120 min ball milling in 7 mol/L NaOH.

Why This Matters

This evidence dictates the technological pathway for lepidolite processing. It confirms that successful lithium extraction is highly dependent on thermal roasting processes, which are more energy-intensive and chemically demanding than some alternatives, influencing both capital and operating expenditures for a project.

• [1] Hertel, T., Rauscher, L., Kroke, E., & Seidel, J. (2023). Lithium Extraction and Zeolite Synthesis via Mechanochemical Treatment of the Silicate Minerals Lepidolite, Spodumene, and Petalite. Minerals, 13(8), 1030. DOI: 10.3390/min13081030. View Source
• [2] Zhang, Y., Zhang, X., & Gao, W. (2020). Lithium recovery from lepidolite roasted with potassium compounds. Minerals Engineering, 145, 106087. DOI: 10.1016/j.mineng.2019.106087. View Source

Evidence-Backed Industrial and Research Applications for Lepidolite (CAS 1317-64-2)

Vertically Integrated Lithium Carbonate Production with By-Product Revenue Stream

Based on the cost data presented [1], a fully integrated operation that mines, concentrates, and refines its own lepidolite resource to produce battery-grade lithium carbonate can achieve a significant cost advantage (60,000-80,000 yuan/mt) compared to purchasing spodumene concentrate on the open market (300,000-320,000 yuan/mt). Furthermore, the inherent rubidium and cesium content in lepidolite, quantified at an average of 0.76 wt.% Rb2O [2], offers the potential for additional revenue as a by-product credit, improving overall project economics and justifying the development of lower-grade lithium deposits.

Processing Operations Requiring Pre-Concentration by Dense Medium Separation (DMS)

As demonstrated by HLS testwork [1], lepidolite ore is significantly more amenable to upgrading by gravity separation (DMS) than spodumene. At a practical cut point of 2.9 g/cm³, lepidolite achieves a higher grade (4.28% Li2O) and substantially better recovery (24.6%) compared to spodumene (3.38% Li2O and 2.77% recovery). This makes lepidolite a technically suitable feedstock for processing circuits that utilize a DMS pre-concentration step to reject barren gangue, reduce downstream grinding costs, and improve the head grade to subsequent flotation or hydrometallurgical stages.

Hydrometallurgical Processes Optimized for High-Temperature Sulfate Roasting

Evidence confirms that efficient lithium extraction from lepidolite is highly dependent on specific roasting processes [1]. While mechanochemical or simple acid leaching routes yield poor results (e.g., 18.2% Li yield), a tailored high-temperature sulfate roasting approach using potassium compounds (e.g., K2SO4/KOH) can achieve a high lithium extraction efficiency of 92.78% [2]. Therefore, lepidolite is best suited for industrial operations that are designed and permitted for high-temperature roasting and have the infrastructure to manage the resulting potassium and aluminum-bearing leach residues.

Geochemical and Mineralogical Research on Rare-Alkali Metal Enrichment

Due to its complex chemistry and role as a primary host for rubidium and cesium in granitic pegmatite systems [1], lepidolite is a critical research material for studying late-stage magmatic fractionation, fluid-rock interaction, and the geochemical behavior of rare-alkali metals. Its procurement is essential for academic and geological survey institutions investigating the formation of rare-metal granites and pegmatites, and for developing new analytical standards and exploration vectors for these critical elements.

• [1] Shanghai Metals Market (SMM). (2023, April 6). Lithium Carbonate Costs of Various Enterprises. View Source
• [2] Hu, F., Liu, X., He, S., Wang, J., & Wu, F. (2023). Cesium-rubidium mineralization in Himalayan leucogranites. Science China Earth Sciences, 66(12), 2827-2852. DOI: 10.1007/s11430-022-1159-3. View Source